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Compound of Interest

Compound Name: Methyl 2-amino-5-bromonicotinate

Cat. No.: B052524

An In-depth Technical Guide on Methyl 2-amino-5-bromonicotinate

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental physicochemical properties of chemical compounds is paramount. This
document provides the core data for Methyl 2-amino-5-bromonicotinate, a key building block
in the synthesis of various bioactive molecules.

Physicochemical Data Summary

The molecular formula and molecular weight are critical identifiers for any chemical compound,
essential for stoichiometric calculations in synthesis, and for characterization in analytical
procedures. The data for Methyl 2-amino-5-bromonicotinate is presented below.

Property Value
Molecular Formula C7H7BrN202
Molecular Weight 231.05 g/mol

The molecular formula, C7H7BrN202, indicates the elemental composition of the molecule.[1]
[2][3] The molecular weight is 231.05 g/mol .[1][2][3]

Logical Relationship Diagram
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The following diagram illustrates the direct relationship between the compound's name and its
fundamental molecular properties.
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Figure 1. Core properties of Methyl 2-amino-5-bromonicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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